Cas no 18105-64-1 (Silane,chlorotris(1,1-dimethylethoxy)-)

Silane, chlorotris(1,1-dimethylethoxy)-, is a sterically hindered silane coupling agent with the molecular formula C12H27ClO3Si. Its key advantage lies in its tert-butoxy substituents, which enhance stability and reduce reactivity compared to conventional chlorosilanes, making it suitable for controlled surface modification and functionalization. The bulky alkoxy groups minimize unwanted side reactions, such as self-condensation, while the chlorine moiety allows for selective reactivity with hydroxylated surfaces. This compound is particularly useful in applications requiring precise silanization, such as in coatings, adhesives, and nanomaterials, where controlled hydrophobicity or adhesion promotion is critical. Its stability under mild conditions further facilitates handling and storage.
Silane,chlorotris(1,1-dimethylethoxy)- structure
18105-64-1 structure
Product Name:Silane,chlorotris(1,1-dimethylethoxy)-
CAS No:18105-64-1
MF:C12H27ClO3Si
MW:282.879484415054
MDL:MFCD00054809
CID:122777
PubChem ID:12485636
Update Time:2025-05-28

Silane,chlorotris(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Silane,chlorotris(1,1-dimethylethoxy)-
    • chloro-tris[(2-methylpropan-2-yl)oxy]silane
    • TRI-T-BUTOXYCHLOROSILANE
    • Chlor-tri-tert.-butyloxy-silan
    • ClSi(Ot-bu)3
    • Orthokieselsaeure-tri-tert.-butylester-chlorid
    • TRI-TERT-BUTOXYCHLOROSILANE
    • Tri-tert-butoxy-chlor-silan
    • Silane, chlorotris(1,1-dimethylethoxy)-
    • 18105-64-1
    • DTXSID70500022
    • SCHEMBL525906
    • tris-t-butoxychlorosilane
    • Tri-tert-butoxy(chloro)silane
    • MFCD00054809
    • TRI-t-BUTOXYCHLOROSILANE, 92%
    • DB-321843
    • MDL: MFCD00054809
    • Inchi: 1S/C12H27ClO3Si/c1-10(2,3)14-17(13,15-11(4,5)6)16-12(7,8)9/h1-9H3
    • InChI Key: FVBYRRMYZCJOAC-UHFFFAOYSA-N
    • SMILES: Cl[Si](OC(C)(C)C)(OC(C)(C)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 282.14200
  • Monoisotopic Mass: 282.1417989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Boiling Point: 97°C 12mm
  • PSA: 27.69000
  • LogP: 4.10610

Silane,chlorotris(1,1-dimethylethoxy)- Security Information

  • Hazardous Material transportation number:UN 2987
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • TSCA:No
  • Risk Phrases:R34

Silane,chlorotris(1,1-dimethylethoxy)- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Silane,chlorotris(1,1-dimethylethoxy)- Pricemore >>

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